N-(3-(methylthio)phenyl)-2-((6-oxo-5-((3-(trifluoromethyl)phenyl)sulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2-[[6-oxo-5-[3-(trifluoromethyl)phenyl]sulfonyl-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16F3N3O4S3/c1-31-14-6-3-5-13(9-14)25-17(27)11-32-19-24-10-16(18(28)26-19)33(29,30)15-7-2-4-12(8-15)20(21,22)23/h2-10H,11H2,1H3,(H,25,27)(H,24,26,28)
• InChI Key: JEDRJZICSOJYME-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H16F3N3O4S3
• Molecular Weight: 515.6 g/mol

Description

N-(3-(methylthio)phenyl)-2-((6-oxo-5-((3-(trifluoromethyl)phenyl)sulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16F3N3O4S3 and its molecular weight is 515.54. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has shown that derivatives of thieno[3,2-d]pyrimidine, a category closely related to the compound , have demonstrated potent antitumor activity. Specifically, certain synthesized compounds have shown significant anticancer effects comparable to doxorubicin on human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Inhibitory Effects on Key Enzymes

Compounds similar to N-(3-(methylthio)phenyl)-2-((6-oxo-5-((3-(trifluoromethyl)phenyl)sulfonyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide have been identified as potent inhibitors of thymidylate synthase and dihydrofolate reductase, crucial enzymes in biological processes. For instance, a study demonstrated that certain analogues are highly effective against human thymidylate synthase, with significant potential for antitumor applications (Gangjee et al., 2008).

Antimicrobial Applications

Another area of application is in antimicrobial treatments. Novel heterocyclic compounds incorporating sulfamoyl moiety, akin to the compound , have been synthesized and evaluated for antimicrobial efficacy. These compounds have shown promising results against various bacterial and fungal strains (Darwish et al., 2014).

Applications in COVID-19 Drug Research

In the context of the COVID-19 pandemic, sulfonamide derivatives, related to the compound in discussion, have been investigated for their potential as antimalarial agents and for their applicability in treating COVID-19. These studies have involved computational calculations and molecular docking studies to assess their efficacy (Fahim & Ismael, 2021).

Synthesis and Characterization

A critical aspect of the application of such compounds is their synthesis and characterization. Studies have focused on synthesizing various derivatives and analyzing their chemical properties, which is foundational for their application in medicinal chemistry (Farzaliyev et al., 2020).